Cas no 5464-37-9 (3-butyl-2,3,4,5-tetrahydropyridine-6-carboxylic Acid)
5464-37-9 structure
Product Name:3-butyl-2,3,4,5-tetrahydropyridine-6-carboxylic Acid
CAS No:5464-37-9
MF:C10H17NO2
MW:183.24748301506
CID:942345
PubChem ID:225939
Update Time:2025-04-19
3-butyl-2,3,4,5-tetrahydropyridine-6-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-butyl-2,3,4,5-tetrahydropyridine-6-carboxylic Acid
- 5-butyl-3,4,5,6-tetrahydropyridine-2-carboxylic acid
- AC1L5EEJ
- AC1Q5QG7
- AG-J-07777
- AR-1G7580
- CTK5A2048
- NSC15842
- NSC-15842
- 5464-37-9
- DTXSID50280193
-
- Inchi: 1S/C10H17NO2/c1-2-3-4-8-5-6-9(10(12)13)11-7-8/h8H,2-7H2,1H3,(H,12,13)
- InChI Key: VNAADMGMKMLUDU-UHFFFAOYSA-N
- SMILES: OC(C1CCC(CN=1)CCCC)=O
Computed Properties
- Exact Mass: 183.12601
- Monoisotopic Mass: 183.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- Density: 1.12
- Boiling Point: 310.2°C at 760 mmHg
- Flash Point: 141.4°C
- Refractive Index: 1.532
- PSA: 49.66
- LogP: 1.54780
3-butyl-2,3,4,5-tetrahydropyridine-6-carboxylic Acid Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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